2,6-bis(2,4,6-trimethylphenyl)phenol;2,5-dimethylpyrrol-1-ide;(2-methyl-2-phenylpropylidene)-(2,3,4,5,6-pentafluorophenyl)iminomolybdenum
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Description
2,6-bis(2,4,6-trimethylphenyl)phenol;2,5-dimethylpyrrol-1-ide;(2-methyl-2-phenylpropylidene)-(2,3,4,5,6-pentafluorophenyl)iminomolybdenum is a useful research compound. Its molecular formula is C46H46F5MoN2O- and its molecular weight is 833.8 g/mol. The purity is usually 95%.
The exact mass of the compound (2,5-DiMe-pyrrol-1-yl)(2,2'',4,4'',6,6''-hexaMe[1,1':3',1''-terphenyl]-2'-olato)(2-Me-2-Ph-propylidene)[perfluoroanilinato]Mo is 835.258434 g/mol and the complexity rating of the compound is 1130. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Electropolymerization and Conducting Polymers
Pyrrole-based compounds are extensively studied for their electropolymerization properties, leading to conducting polymers with potential applications in electronics, sensors, and electrochromic devices. Sotzing et al. (1996) explored derivatized bis(pyrrol-2-yl) arylenes for their low oxidation potentials and ability to form conducting polymers through electropolymerization, indicating stability in their conducting form and potential utility in electronic applications Sotzing, Reynolds, Katritzky, Soloducho, Belyakov, & Musgrave, 1996.
Synthesis and Electropolymerization
Carbas et al. (2012) synthesized a terthienyl-based fluorescent polymer with pendant quinoxaline moieties, showing selective sensitivity towards Fe3+ ions, suggesting applications in ion sensing and electrochromic devices Carbas, Kıvrak, Zora, & Önal, 2012.
Oxidative Reactions and Polymer Synthesis
Petruso et al. (1982) studied the oxidative reactions of 2,5-diphenylpyrrole, yielding various dimeric, trimeric, and tetracyclic compounds, illustrating the complex chemistry involved in pyrrole oxidation and its potential for creating novel organic materials Petruso, Lamartina, Migliara, & Sprio, 1982.
Organic Solar Cells and Electron Acceptors
Gupta et al. (2017) reported on a bifluorenylidene-functionalized, H-shaped, small molecular non-fullerene electron acceptor with encouraging efficiency in organic solar cells, highlighting the role of pyrrole-based compounds in renewable energy technologies Gupta, Rananaware, Rao, La, Bilić, Xiang, Li, Evans, Bhosale, & Bhosale, 2017.
Molybdenum Complexes and Polymerization Initiators
Gabert, Schrock, and Müller (2008) synthesized bifunctional imido alkylidene bispyrrolide complexes of molybdenum, demonstrating their conversion into diolate complexes that serve as initiators for ring-opening metathesis polymerization (ROMP), indicating applications in polymer synthesis Gabert, Schrock, & Müller, 2008.
Properties
IUPAC Name |
2,6-bis(2,4,6-trimethylphenyl)phenol;2,5-dimethylpyrrol-1-ide;(2-methyl-2-phenylpropylidene)-(2,3,4,5,6-pentafluorophenyl)iminomolybdenum |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C24H26O.C10H12.C6F5N.C6H8N.Mo/c1-14-10-16(3)22(17(4)11-14)20-8-7-9-21(24(20)25)23-18(5)12-15(2)13-19(23)6;1-10(2,3)9-7-5-4-6-8-9;7-1-2(8)4(10)6(12)5(11)3(1)9;1-5-3-4-6(2)7-5;/h7-13,25H,1-6H3;1,4-8H,2-3H3;;3-4H,1-2H3;/q;;;-1; |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WVJDOFZUINSQEI-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C([N-]1)C.CC1=CC(=C(C(=C1)C)C2=C(C(=CC=C2)C3=C(C=C(C=C3C)C)C)O)C.CC(C)(C=[Mo]=NC1=C(C(=C(C(=C1F)F)F)F)F)C2=CC=CC=C2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C46H46F5MoN2O- |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
833.8 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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